2-(1H-benzimidazol-2-ylthio)-N-2-pyridinylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Benzimidazole derivatives are significant in the field of medicinal chemistry due to their diverse biological activities. They are synthesized and studied for various applications, excluding direct drug use and dosage considerations in this analysis.
Synthesis Analysis
The synthesis of benzimidazole derivatives involves multiple approaches, including the condensation reactions of 1H-benzimidazol-2-ylacetonitrile with substituted chromones to produce novel pyrido[1,2-a]benzimidazoles, demonstrating the versatility of benzimidazole chemistry in generating diverse structures (Ibrahim, 2013).
Molecular Structure Analysis
Benzimidazole derivatives exhibit a variety of molecular structures, including complex fused rings. The crystal structure analysis provides insights into their hydrogen-bonding patterns and potential for biological activity, as observed in some derivatives showing antimicrobial activity against Gram-positive bacteria (Sukiennik et al., 2023).
Chemical Reactions and Properties
Benzimidazole derivatives participate in numerous chemical reactions, leading to the synthesis of various complex molecules. For instance, reactions with alkynyl bromides and internal alkynes under palladium catalysis produce fluorescent benzimidazole-fused pyridines, highlighting their chemical reactivity and potential for producing functional materials (Chen et al., 2020).
Physical Properties Analysis
The physical properties of benzimidazole derivatives, such as solubility and fluorescence, can be significantly altered through molecular design. For instance, the introduction of a piperazine unit has been shown to enhance the aqueous solubility of certain derivatives (Shibuya et al., 2018).
Chemical Properties Analysis
The chemical properties of benzimidazole derivatives, such as their reactivity towards different substrates and their potential as drug candidates, are of particular interest. Some derivatives have been explored for their anticancer effects, showcasing their interaction with biological targets and inducing apoptosis in specific cancer cell lines (Ranganatha et al., 2009).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-(1H-benzimidazol-2-ylsulfanyl)-N-pyridin-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N4OS/c19-13(18-12-7-3-4-8-15-12)9-20-14-16-10-5-1-2-6-11(10)17-14/h1-8H,9H2,(H,16,17)(H,15,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOGVXKHGWWOXJC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)SCC(=O)NC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1H-benzimidazol-2-ylsulfanyl)-N-(pyridin-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.